Cas no 2172288-36-5 (3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)
3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
- EN300-1579230
- 3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
- 2172288-36-5
-
- Inchi: 1S/C26H26N2O5/c29-24(28-23(15-25(30)31)17-7-5-8-17)13-6-14-27-26(32)33-16-22-20-11-3-1-9-18(20)19-10-2-4-12-21(19)22/h1-4,9-12,17,22-23H,5,7-8,14-16H2,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: IUROWFJSIYUCDL-UHFFFAOYSA-N
- SMILES: OC(CC(C1CCC1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 446.18417193g/mol
- Monoisotopic Mass: 446.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579230-0.05g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-0.1g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-0.25g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-0.5g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-1.0g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-2.5g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-5.0g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-10.0g |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1579230-50mg |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579230-100mg |
3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid |
2172288-36-5 | 100mg |
$2963.0 | 2023-09-24 |
3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
Introduction to 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS No. 2172288-36-5)
3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid, identified by its CAS number 2172288-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage, which collectively contribute to its distinctive chemical and pharmacological properties.
The presence of the cyclobutyl group in the molecular structure imparts rigidity to the compound, which can influence its interactions with biological targets. This structural feature is particularly relevant in drug design, as it can enhance binding affinity and selectivity. The Fmoc moiety is commonly employed in peptide synthesis as a protecting group for amino groups, but in this context, it may serve additional roles, such as modulating solubility or facilitating further chemical modifications.
The 4-(9H-fluoren-9-yl)methoxycarbonylamino substituent adds another layer of complexity to the molecule. The fluorene ring is known for its stability and hydrophobicity, which can be advantageous for membrane interactions or enzyme binding. The methoxycarbonyl group further enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry. The combination of these elements suggests that this compound may exhibit multifaceted biological activities, including potential applications in enzyme inhibition or receptor modulation.
In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity for biological targets. The structural motifs present in 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid align well with current trends in drug discovery. For instance, the cyclobutyl group has been shown to improve oral bioavailability by reducing metabolic clearance, while the Fmoc moiety can be strategically removed to reveal reactive amino groups for further functionalization.
One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex pharmacophores. The presence of multiple reactive sites—such as the amide bond and the amino group—allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological outcomes.
Recent studies have highlighted the importance of incorporating rigid scaffolds into drug candidates to improve binding kinetics and thermodynamics. The cyclobutyl ring fulfills this criterion by providing a stable framework that can engage with biological targets in a predictable manner. Additionally, the fluorenylmethoxycarbonyl protecting group has been shown to enhance solubility and stability in certain formulations, making it an attractive feature for pharmaceutical development.
The amide linkage in 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid also warrants discussion. Amides are common motifs in biologically active molecules due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The specific arrangement of atoms in this amide bond may influence its conformational preferences, which could be critical for binding affinity and selectivity. Furthermore, the presence of two amide-like functionalities—the primary amine protected by Fmoc and an amide bond—provides multiple opportunities for structural diversification.
From a synthetic perspective, this compound represents an excellent example of how functional groups can be strategically combined to create molecules with tailored properties. The Fmoc protecting group not only ensures stability during synthetic operations but also provides a handle for subsequent deprotection steps. This allows chemists to introduce additional modifications at key positions without compromising the integrity of the core structure.
The potential applications of 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid extend beyond simple intermediates in drug synthesis. Its unique structural features make it a promising candidate for exploring new therapeutic strategies. For example, its ability to interact with biological targets through multiple binding modes could lead to compounds with enhanced efficacy and reduced side effects compared to traditional small-molecule drugs.
In conclusion,3-cyclobutyl-3 -4 -({(9H-fluoren -9 - ylmethox y carb on y l}a min o)bu t -2 - yam idop rop ano ic ac id(CAS No .2172288 -36 -5 )is a structurally complex and versatile compoun d with significant potential i n pharma ceutical research . Its combi nation o f rigi d mo ti fs , protect ing gro ups , an d rea ctive s i tes makes i t an attr acti ve target f or f urthe r stu dies an d deve lopme nt . As researc h conti nues i n thi s area , i t is pre dictabl e that thi s compoun d wi l l play a cru cial r ole i n de velopi ng no vel dr ugs an d therapeut ic approa ches .
2172288-36-5 (3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)